Cas no 1699351-11-5 (4-(trifluoroacetyl)heptane-3,5-dione)

• Product Name: 4-(trifluoroacetyl)heptane-3,5-dione
• CAS No: 1699351-11-5
• MF: C₉H₁₁F₃O₃
• MW: 224.177053689957
• CID: 6177475
• PubChem ID: 107431179
• Update Time: 2025-07-23

4-(trifluoroacetyl)heptane-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoroacetyl)heptane-3,5-dione
• 1699351-11-5
• EN300-1126473

• Inchi： 1S/C9H11F3O3/c1-3-5(13)7(6(14)4-2)8(15)9(10,11)12/h7H,3-4H2,1-2H3
• InChI Key： QJSWECIWUJNXSX-UHFFFAOYSA-N
• SMILES： FC(C(C(C(CC)=O)C(CC)=O)=O)(F)F

Computed Properties

• Exact Mass: 224.06602869g/mol
• Monoisotopic Mass: 224.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 4-(trifluoroacetyl)heptane-3,5-dione

Comprehensive Overview of 4-(Trifluoroacetyl)heptane-3,5-dione (CAS No. 1699351-11-5): Properties, Applications, and Industry Insights

4-(Trifluoroacetyl)heptane-3,5-dione (CAS No. 1699351-11-5) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This β-diketone derivative incorporates a trifluoroacetyl group, which enhances its reactivity and makes it valuable for synthesizing complex molecules. Researchers are increasingly exploring its potential as a building block in medicinal chemistry, particularly for designing fluorinated compounds with improved metabolic stability.

The compound's molecular structure combines a heptane backbone with two carbonyl groups at positions 3 and 5, along with the distinctive trifluoromethyl moiety. This arrangement creates interesting chelation properties, making it useful in coordination chemistry. Recent studies highlight its role in developing metal-organic frameworks (MOFs), where its ability to form stable complexes with various metal ions is being investigated for applications in catalysis and material science.

In the context of current green chemistry trends, 4-(trifluoroacetyl)heptane-3,5-dione has shown promise as a ligand precursor for environmentally friendly catalysts. Its fluorinated structure often leads to enhanced selectivity in chemical reactions, reducing unwanted byproducts—a key consideration for sustainable synthesis methods. Pharmaceutical companies are particularly interested in its potential for creating bioactive molecules with improved pharmacokinetic profiles.

From a spectroscopic perspective, this compound exhibits distinctive NMR signatures due to the presence of fluorine atoms and the conjugated diketone system. These characteristics make it valuable as an analytical reference standard in method development for fluorine-containing compounds. The growing demand for fluorinated pharmaceuticals (representing about 20% of all FDA-approved drugs) has increased interest in reliable synthetic intermediates like this compound.

Manufacturers and researchers frequently search for information about CAS 1699351-11-5 solubility, 4-(trifluoroacetyl)heptane-3,5-dione synthesis methods, and its stability under various conditions. The compound typically appears as a yellow to amber liquid at room temperature, with moderate solubility in common organic solvents but limited water solubility—a property that can be advantageous for extraction processes in synthetic workflows.

Emerging applications include its use in advanced material development, particularly for creating fluorinated polymers with unique surface properties. The electron-withdrawing effect of the trifluoroacetyl group influences the compound's reactivity pattern, enabling selective transformations that are difficult to achieve with non-fluorinated analogs. This has led to innovative approaches in heterocycle synthesis, where it serves as a versatile three-carbon synthon.

Quality control aspects of 4-(trifluoroacetyl)heptane-3,5-dione are critical for research applications, with HPLC purity typically exceeding 95% for standard research-grade material. The compound's storage requirements (generally under inert atmosphere at low temperatures) and handling precautions are common topics in technical discussions, reflecting the practical considerations researchers face when working with this specialty chemical.

Recent patent literature reveals growing interest in using this compound for developing agrochemical intermediates and electronic materials. Its ability to introduce both fluorine atoms and diketone functionality in a single step makes it efficient for constructing complex molecular architectures. The structure-activity relationships of derivatives prepared from this compound are actively being explored in multiple domains of applied chemistry.

From a commercial perspective, CAS 1699351-11-5 remains a low-volume specialty chemical, with pricing and availability frequently queried by procurement specialists. The compound's custom synthesis options and scale-up potential are important considerations for industrial users looking to incorporate it into their R&D pipelines or production processes.

Future research directions likely to involve this compound include explorations of its asymmetric synthesis applications and potential in bioconjugation chemistry. The presence of multiple reactive sites offers opportunities for sequential functionalization, making it a versatile tool for molecular design across multiple disciplines of chemical research and development.